Cas no 3539-97-7 ((S)-1,1,1-Trifluoroisopropanol)

• Product Name: (S)-1,1,1-Trifluoroisopropanol
• CAS No: 3539-97-7
• MF: C₃H₅F₃O
• MW: 114.066411733627
• MDL: MFCD06797331
• CID: 2190129
• PubChem ID: 6999971
• Update Time: 2025-04-21

(S)-1,1,1-Trifluoroisopropanol Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1-trifluoro-2-propanol
• (S)-(-)-1,1,1-trifluoro-2-propanol
• (S)-1,1,1-Trifluoroisopropanol
• (S)-1,1,1-Trifluoro-propan-2-ol
• (s)-trifluoroisopropanol
• (S)-1,1,1-Trifluoropropan-2-ol, high purity/enatiomeric excess
• 3539-97-7
• (25)-1,1,1-trifluoropropan-2-ol
• (S)-1,1,1-Trifluoropropanol
• (S)-1,1,1-trifluoropropan-2-ol
• AKOS017343750
• 17556-48-8
• EN300-1929750
• (S)-1,1,1-trifluor-2-propanol
• SCHEMBL11569
• CS-0130643
• AS-76114
• (2S)-1,1,1-trifluoropropan-2-ol
• DB-290229
• 2-PROPANOL, 1,1,1-TRIFLUORO-, (2S)-
• DTXSID10426459
• MFCD06797331
• DTXCID90377293
• 690-088-2

• MDL： MFCD06797331
• Inchi： 1S/C3H5F3O/c1-2(7)3(4,5)6/h2,7H,1H3/t2-/m0/s1
• InChI Key： GILIYJDBJZWGBG-REOHCLBHSA-N
• SMILES： FC([C@H](C)O)(F)F

Computed Properties

• Exact Mass: 114.02924926g/mol
• Monoisotopic Mass: 114.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 67.0±35.0 ºC (760 Torr),
• Flash Point: 38.8±17.0 ºC,
• Solubility: Dissolution (76 g/l) (25 º C),
• PSA: 20.23000
• LogP: 0.92950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins